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Compound of Interest

Compound Name:
D-Erythro-sphingosyl

phosphoinositol

Cat. No.: B3183224 Get Quote

For researchers, scientists, and drug development professionals utilizing D-Erythro-
sphingosyl phosphoinositol, adherence to stringent safety and disposal procedures is

paramount to ensure a safe laboratory environment and regulatory compliance. This document

provides immediate, essential guidance on the operational handling and proper disposal of this

sphingolipid.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of D-Erythro-
sphingosyl phosphoinositol is the foundation of its safe handling. The following table

summarizes key quantitative data for this compound.

Property Value Source

CAS Number 799812-72-9 N/A

Molecular Formula C₂₄H₄₈NO₁₀P N/A

Formula Weight 541.612 g/mol N/A

Storage Temperature -20°C N/A
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The disposal of D-Erythro-sphingosyl phosphoinositol and its associated waste must be

conducted in a manner that mitigates environmental contamination and adheres to institutional

and governmental regulations. As a member of the sphingolipid class of compounds, it is

crucial to follow established protocols for chemical waste.

Step-by-Step Disposal Guidance:

Waste Identification and Segregation:

All materials contaminated with D-Erythro-sphingosyl phosphoinositol, including

unused product, solutions, contaminated personal protective equipment (PPE), and

labware, must be treated as chemical waste.

Segregate this waste from general laboratory trash and other chemical waste streams to

prevent cross-contamination and unforeseen chemical reactions.

Containerization:

Collect all D-Erythro-sphingosyl phosphoinositol waste in a designated, leak-proof,

and clearly labeled container.

The container label should prominently display the full chemical name, "D-Erythro-
sphingosyl phosphoinositol," and appropriate hazard warnings.

Consultation and Compliance:

It is mandatory for chemical waste generators to ascertain if a discarded chemical is

classified as hazardous waste.[1]

Always consult and adhere to local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal procedures.[1]

Arrangement for Professional Disposal:

Do not discharge D-Erythro-sphingosyl phosphoinositol waste into drains or dispose of

it with regular refuse.
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The final step is to arrange for the collection and disposal of the container by an approved

and licensed waste disposal contractor.

Experimental Handling and Storage
While specific experimental protocols for D-Erythro-sphingosyl phosphoinositol are not

widely published, general best practices for handling and storing sphingolipids should be

strictly followed to maintain the integrity of the compound and ensure researcher safety.

Storage:

Store D-Erythro-sphingosyl phosphoinositol in a tightly sealed container at its

recommended storage temperature of -20°C.

As lipids are susceptible to autoxidation, it is good practice to handle them under an inert

atmosphere where possible and avoid prolonged exposure to air and light.

Handling:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a

lab coat, and chemical-resistant gloves, when handling D-Erythro-sphingosyl
phosphoinositol.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk

of inhalation.

Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water and seek medical attention if irritation persists.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of D-Erythro-
sphingosyl phosphoinositol.
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D-Erythro-sphingosyl phosphoinositol Disposal Workflow

Step 1: Identify & Segregate Waste
(Unused product, contaminated PPE, labware)

Step 2: Collect in Labeled, Leak-Proof Container
(Label with full chemical name and hazard warnings)

Step 3: Consult Regulations
(Local, regional, and national hazardous waste guidelines) Do NOT Dispose in Sink or General Trash

Step 4: Arrange for Professional Disposal
(Contact approved waste disposal contractor)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of D-Erythro-sphingosyl phosphoinositol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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